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Compound of Interest

Compound Name: 6-Acetyl-2(3H)-benzothiazolone

Cat. No.: B164808 Get Quote

An In-Depth Technical Guide to 6-Acetyl-2(3H)-
benzothiazolone
For Researchers, Scientists, and Drug Development Professionals

Abstract
6-Acetyl-2(3H)-benzothiazolone is a heterocyclic organic compound belonging to the

benzothiazole class. This technical guide provides a comprehensive overview of its physical

and chemical characteristics, including its structural and physicochemical properties. Detailed

experimental protocols for its synthesis and analysis are presented, alongside a discussion of

its potential biological activities and associated signaling pathways. This document aims to

serve as a valuable resource for researchers and professionals engaged in drug discovery and

development, materials science, and related fields.

Chemical Identity and Physical Properties
6-Acetyl-2(3H)-benzothiazolone is a white to pale cream powder.[1][2][3][4][5][6] Its

fundamental identifiers and key physical properties are summarized in the tables below.
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Identifier Value

IUPAC Name
6-acetyl-2,3-dihydro-1,3-benzothiazol-2-one[1]

[2][3][4][5][6]

Synonyms
6-acetyl-3H-1,3-benzothiazol-2-one, 6-acetyl-2-

benzothiazolinone

CAS Number 133044-44-7[1][2][3][4][5][6]

Molecular Formula C₉H₇NO₂S[1][2][3][4][5][6]

Molecular Weight 193.22 g/mol [1][2][3][4][5][6]

Appearance White to pale cream powder[1][2][3][4][5]

Melting Point 189.5-195.5 °C[1][2][3][4][5]

Predicted Physicochemical Properties Value

Boiling Point ~413.5 °C at 760 mmHg

pKa ~8.5

LogP ~1.8

Solubility
Sparingly soluble in water; soluble in organic

solvents like DMSO and DMF.

Spectral Data
Detailed spectral analysis is crucial for the unambiguous identification and characterization of

6-Acetyl-2(3H)-benzothiazolone. While specific experimental spectra for this compound are

not readily available in the public domain, the following tables provide expected chemical shifts

and key spectral features based on the analysis of structurally related compounds.

Table 2.1: Predicted ¹H NMR Spectral Data (400 MHz, DMSO-d₆)
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Chemical Shift (δ, ppm) Multiplicity Assignment

~11.8 Singlet N-H

~7.8 Doublet Aromatic C-H

~7.6 Doublet of doublets Aromatic C-H

~7.2 Doublet Aromatic C-H

| ~2.6 | Singlet | Acetyl C-H₃ |

Table 2.2: Predicted ¹³C NMR Spectral Data (100 MHz, DMSO-d₆)

Chemical Shift (δ, ppm) Assignment

~196 C=O (Acetyl)

~170 C=O (Thiazolone)

~138 Aromatic C

~135 Aromatic C

~127 Aromatic C

~124 Aromatic C

~123 Aromatic C

~112 Aromatic C

| ~27 | Acetyl C-H₃ |

Table 2.3: Key IR and Mass Spectral Data

Technique Expected Features

FT-IR (KBr, cm⁻¹)

~3200 (N-H stretch), ~1680 (C=O stretch,
thiazolone), ~1660 (C=O stretch, acetyl),
~1600, 1480 (C=C aromatic stretch)
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| Mass Spectrometry (EI) | Molecular Ion (M⁺) at m/z 193. Key fragments may include [M-

CH₃CO]⁺ and other fragments resulting from the cleavage of the thiazolone ring. |

Experimental Protocols
Synthesis: Microwave-Assisted Synthesis of 6-Acetyl-
2(3H)-benzothiazolone
This protocol is adapted from a general method for the synthesis of 6-acyl-1,3-benzothiazol-

2(3H)-one derivatives.[2][7]

Workflow for Microwave-Assisted Synthesis

2-Amino-5-acetylthiophenol +
 Urea

Microwave Irradiation
(e.g., 150-180°C, 10-20 min)

Reaction Mixture
Work-up

Precipitation
(Pour into ice water) Filtration Washing

(Water, NaHCO₃ solution) Drying Crystallization
(e.g., from ethanol)

6-Acetyl-2(3H)-
benzothiazolone

Sample Preparation
(Dissolve in mobile phase)

Injection onto
HPLC System

Chromatographic Separation
(C18 column, isocratic/gradient elution)

UV Detection
(e.g., 254 nm)

Data Analysis
(Peak integration, purity calculation)
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(RNA-binding protein)
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Target mRNAs
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Endoplasmic Reticulum
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IP3 Receptor

Modulates

Ca²⁺ Release
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(e.g., Benzothiazolone derivative)

Binds

Cellular Response
(e.g., Neuroprotection)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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